Cas no 2137661-89-1 (6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro-)

• Product Name: 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro-
• CAS No: 2137661-89-1
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5297748
• Update Time: 2025-07-17

6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro-

• Inchi： 1S/C13H20N2O2S/c1-2-18(16,17)15-9-3-4-12-10-11(7-8-14)5-6-13(12)15/h5-6,10H,2-4,7-9,14H2,1H3
• InChI Key： GANVPBBDJUFEDU-UHFFFAOYSA-N
• SMILES： N1(S(CC)(=O)=O)C2=C(C=C(CCN)C=C2)CCC1

Additional information on 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro-

Comprehensive Overview of 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- (CAS No. 2137661-89-1)

The compound 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- (CAS No. 2137661-89-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the quinoline core and the ethylsulfonyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for quinoline derivatives has surged due to their versatility in drug discovery. The 1,2,3,4-tetrahydroquinoline scaffold, in particular, is known for its bioactivity and has been explored in the development of compounds targeting neurological and inflammatory conditions. The addition of the ethylsulfonyl group enhances the molecule's solubility and metabolic stability, which are critical factors in drug design. This combination of features positions 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- as a compound of high interest.

One of the most frequently searched questions in the context of quinoline-based compounds is their role in addressing antibiotic resistance. While 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- is not an antibiotic itself, its structural analogs have shown promise in combating resistant bacterial strains. This aligns with the growing global concern over antimicrobial resistance (AMR), a topic that dominates scientific and public health discussions. Researchers are actively investigating how modifications to the quinoline framework can yield new solutions to this pressing issue.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The tetrahydroquinoline structure is often associated with neuroactive properties, making it a valuable scaffold for designing drugs that target conditions like Alzheimer's disease and depression. The ethylsulfonyl group may further optimize pharmacokinetic properties, such as blood-brain barrier penetration, which is a key challenge in CNS therapeutics.

From a synthetic chemistry perspective, 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- presents intriguing opportunities for innovation. The quinoline ring system can be functionalized at multiple positions, allowing for the creation of diverse derivatives. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, where libraries of compounds are generated to identify lead molecules. The compound's CAS No. 2137661-89-1 serves as a unique identifier, ensuring precise tracking in chemical databases and research literature.

Environmental and sustainability considerations are also driving interest in this compound. The pharmaceutical industry is increasingly focused on green chemistry principles, and the synthesis of 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- can be optimized to minimize waste and energy consumption. Researchers are exploring catalytic methods and renewable solvents to enhance the eco-friendliness of its production, addressing the broader demand for sustainable chemical processes.

In summary, 6-Quinolineethanamine, 1-(ethylsulfonyl)-1,2,3,4-tetrahydro- (CAS No. 2137661-89-1) is a multifaceted compound with significant potential in drug discovery and development. Its quinoline backbone and ethylsulfonyl modification offer a balance of bioactivity and physicochemical properties, making it a valuable tool for researchers. As scientific inquiry continues to evolve, this compound is likely to play a pivotal role in addressing some of the most challenging health and environmental issues of our time.